Cas no 831170-98-0 (Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy-)
![Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy- structure](https://www.kuujia.com/scimg/cas/831170-98-0x500.png)
831170-98-0 structure
Product name:Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy-
Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy-
- 1,2-dimethoxy-4-pent-1-en-3-yloxybenzene
- 1,2-Dimethoxy-4-[(pent-1-en-3-yl)oxy]benzene
- DTXSID30835761
- 831170-98-0
-
- Inchi: InChI=1S/C13H18O3/c1-5-10(6-2)16-11-7-8-12(14-3)13(9-11)15-4/h5,7-10H,1,6H2,2-4H3
- InChI Key: KEJXDAPLRVSRNJ-UHFFFAOYSA-N
- SMILES: CCC(C=C)OC1=CC(=C(C=C1)OC)OC
Computed Properties
- Exact Mass: 222.125594432g/mol
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
- XLogP3: 3.4
Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy- Related Literature
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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3. Book reviews
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
831170-98-0 (Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy-) Related Products
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